methyl N-[4-(benzotriazol-1-ylsulfonyl)phenyl]carbamate

• IUPAC Name: methyl N-[4-(benzotriazol-1-ylsulfonyl)phenyl]carbamate
• InChI: InChI=1S/C14H12N4O4S/c1-22-14(19)15-10-6-8-11(9-7-10)23(20,21)18-13-5-3-2-4-12(13)16-17-18/h2-9H,1H3,(H,15,19)
• InChI Key: RTROSGRNMGVTSG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C14H12N4O4S
• Molecular Weight: 332.34 g/mol

Description

“Methyl N-[4-(benzotriazol-1-ylsulfonyl)phenyl]carbamate” is a derivative of benzotriazole. Benzotriazole derivatives have been extensively explored for the synthesis of natural and synthetic-based molecules of varied biological and pharmaceutical importance. They have exhibited outstanding properties in medicinal chemistry including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities.

Synthesis Analysis

Benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence. A base-catalyzed reaction of N-(benzotriazol-1-ylmethyl)furylimidoyl chloride prepared in situ from the corresponding benzotriazolyl amide with benzyl cinnamate or benzyl bromide gave the expected pyrrole in moderate yield.

Molecular Structure Analysis

The molecular formula of “this compound” is C15H13N3O4S. The average mass is 331.346 Da and the monoisotopic mass is 331.062683 Da.

Chemical Reactions Analysis

Benzotriazole derivatives are known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. They confer unique physicochemical properties to their immediate vicinity on various molecular scaffolds.

Physical And Chemical Properties Analysis

Benzotriazole is inexpensive, non-toxic, highly stable, and easy to introduce into molecules through a variety of reactions. It activates molecules toward numerous transformations, remains sufficiently stable during the course of the reactions, and finally can be removed easily at the end of the reaction sequence.

Mechanism of Action

The combined presence of a large conjugated system capable of forming π–π stacking interactions and hydrogen bond acceptors makes benzotriazole derivatives susceptible to bind with enzymes and receptors in biological systems. Such diverse non-covalent interactions endow benzotriazole derivatives with a broad spectrum of biological properties.

Future Directions

Benzotriazole methodology has grown from an obscure level to very high popularity. It offers many well-known versatile synthetic tools in organic synthesis. Given its unique properties and versatility, it’s likely that the exploration and application of benzotriazole derivatives, including “methyl N-[4-(benzotriazol-1-ylsulfonyl)phenyl]carbamate”, will continue to expand in the future.